3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine
Description
3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine, also known as TASP0433862, is a pyridazine-based compound that has gained significant attention in the field of drug development due to its potential therapeutic applications. This compound has been extensively studied for its ability to modulate various biological pathways and has shown promising results in preclinical studies.
Scientific Research Applications
Antidiabetic Potential
A study synthesized and evaluated a family of triazolo-pyridazine-6-yl-substituted piperazines, including compounds similar to 3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine, for their potential as antidiabetic medications. These compounds were tested for Dipeptidyl peptidase-4 (DPP-4) inhibition, showing strong inhibition potential and promising insulinotropic activities (Bindu, Vijayalakshmi, & Manikandan, 2019).
Antidepressant Effects
Another research evaluated the antidepressant effects of pyridazine derivatives, including arylpiperazinyl moieties, in mice. This study highlights the potential of these compounds, structurally related to 3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine, in treating depression (Rubat, Coudert, Bastide, & Tronche, 1995).
Prostate Cancer Treatment
A compound structurally related to 3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine, was developed for the treatment of advanced prostate cancer. This compound, known as AZD3514, demonstrated the potential for downregulating the androgen receptor, offering a novel approach for cancer therapy (Bradbury et al., 2013).
Spectroscopic and Structural Analysis
Research focused on the NMR spectroscopic and X-ray structural characterization of diaryl derivatives of pyridazines, including structures similar to 3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine. This study provides valuable insights into the molecular structure and properties of such compounds (Laihia, Kolehmainen, Wegelius, Miltsov, Nikiforov, & Karavan, 2004).
Antihistaminic Activity and Eosinophil Infiltration Inhibition
A series of triazolo-pyridazine and imidazo-pyridazine derivatives, related to 3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine, were synthesized and evaluated for their antihistaminic activity and ability to inhibit eosinophil infiltration. These compounds showed promise in the treatment of conditions like atopic dermatitis and allergic rhinitis (Gyoten, Nagaya, Fukuda, Ashida, & Kawano, 2003).
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-6-piperazin-1-ylpyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2/c1-21-14-5-3-12(11-15(14)22-2)13-4-6-16(19-18-13)20-9-7-17-8-10-20/h3-6,11,17H,7-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REEUNSFBBYHNCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C(C=C2)N3CCNCC3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethoxyphenyl)-6-(piperazin-1-yl)pyridazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide](/img/structure/B2408076.png)
![Methyl 2-(2-azabicyclo[2.1.1]hexan-1-yl)acetate](/img/structure/B2408083.png)
![N-(3-chloro-4-methoxyphenyl)-2-(7-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-6,8-dioxo-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide](/img/structure/B2408084.png)
![5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-ol](/img/structure/B2408085.png)
![2,2-Dioxo-3,3a,4,5,7,7a-hexahydro-1H-thieno[3,4-c]pyridin-6-one](/img/structure/B2408086.png)
![3-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-6-methylpyridazine](/img/structure/B2408087.png)
![1-[4-[4-(2,3-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one](/img/structure/B2408088.png)
